Cas no 2044773-54-6 (tert-butyl 4,8-diazatricyclo5.2.2.0,2,6undecane-8-carboxylate)

• Product Name: tert-butyl 4,8-diazatricyclo5.2.2.0,2,6undecane-8-carboxylate
• CAS No: 2044773-54-6
• MF: C₁₄H₂₄N₂O₂
• MW: 252.352563858032
• MDL: MFCD30486923
• CID: 4634563
• PubChem ID: 131631763
• Update Time: 2025-06-08

tert-butyl 4,8-diazatricyclo5.2.2.0,2,6undecane-8-carboxylate Chemical and Physical Properties

Names and Identifiers

• 4,7-Ethano-5H-pyrrolo[3,4-c]pyridine-5-carboxylic acid, octahydro-, 1,1-dimethylethyl ester
• tert-butyl 4,8-diazatricyclo[5.2.2.0,2,6]undecane-8-carboxylate
• tert-butyl 4,8-diazatricyclo5.2.2.0,2,6undecane-8-carboxylate

• MDL： MFCD30486923
• Inchi： 1S/C14H24N2O2/c1-14(2,3)18-13(17)16-8-9-4-5-12(16)11-7-15-6-10(9)11/h9-12,15H,4-8H2,1-3H3
• InChI Key： SASHMSTVVLHSHB-UHFFFAOYSA-N
• SMILES： C12CCC(CN1C(OC(C)(C)C)=O)C1CNCC21

Additional information on tert-butyl 4,8-diazatricyclo5.2.2.0,2,6undecane-8-carboxylate

Professional Introduction to Tert-butyl 4,8-diazatricyclo[5.2.2.0,2,6]undecane-8-carboxylate (CAS No. 2044773-54-6)

Tert-butyl 4,8-diazatricyclo[5.2.2.0,2,6]undecane-8-carboxylate, identified by its Chemical Abstracts Service (CAS) number 2044773-54-6, is a highly specialized organic compound that has garnered significant attention in the field of medicinal chemistry and pharmacology due to its unique structural framework and potential biological activities. This compound belongs to the class of tricyclic molecules, which are known for their structural complexity and often exhibit remarkable stability and binding affinity towards biological targets.

The molecular structure of tert-butyl 4,8-diazatricyclo[5.2.2.0,2,6]undecane-8-carboxylate features a fused tricyclic system with two nitrogen atoms incorporated into the ring, which introduces a high degree of conformational rigidity and functional diversity. The presence of a tert-butyl group at the 8-position enhances the lipophilicity of the molecule, making it more suitable for membrane interactions and facilitating its penetration into cellular compartments. Additionally, the carboxylate functionality at the 8-position provides a site for further chemical modifications, enabling the synthesis of derivatives with tailored biological properties.

Recent advancements in computational chemistry and molecular modeling have allowed researchers to explore the binding interactions of this compound with various biological targets. Studies suggest that the rigid tricyclic core of tert-butyl 4,8-diazatricyclo[5.2.2.0,2,6]undecane-8-carboxylate can effectively mimic natural scaffolds found in bioactive molecules, such as kinases and G-protein coupled receptors (GPCRs). The nitrogen atoms within the ring are particularly important for forming hydrogen bonds and salt bridges with polar residues in protein binding pockets, thereby enhancing binding affinity.

One of the most intriguing aspects of this compound is its potential application in the development of novel therapeutic agents. The tricyclic framework is a privileged scaffold in drug discovery due to its ability to provide multiple hydrogen bonding sites and hydrophobic interactions simultaneously. The tert-butyl group not only improves solubility but also acts as a steric anchor, preventing unwanted conformational changes that could diminish biological activity. Furthermore, the carboxylate moiety can participate in pH-dependent interactions, making this compound a versatile tool for designing prodrugs or targeting specific cellular environments.

In vitro studies have demonstrated that derivatives of tert-butyl 4,8-diazatricyclo[5.2.2.0,2,6]undecane-8-carboxylate exhibit promising activity against several disease-related targets. For instance, modified analogs have shown inhibitory effects on certain kinases involved in cancer progression by binding to their active sites and disrupting signaling pathways. Additionally, preliminary research indicates that this compound may have neuroprotective properties by interacting with receptors implicated in neurodegenerative diseases such as Alzheimer’s and Parkinson’s.

The synthesis of tert-butyl 4,8-diazatricyclo[5.2.2.0,2,6]undecane-8-carboxylate presents unique challenges due to its complex tricyclic architecture. However, recent methodological improvements in organic synthesis have made it more feasible to produce this compound in multi gram quantities for preclinical studies. Techniques such as transition-metal-catalyzed cyclizations and directed functionalization strategies have been employed to streamline the synthetic pathway while maintaining high yields and purity.

The pharmacokinetic profile of tert-butyl 4,8-diazatricyclo[5.2.2.0,2,6]undecane-8-carboxylate is another critical aspect that has been thoroughly investigated by researchers aiming to optimize its therapeutic potential. The lipophilic nature imparted by the tert-butyl group contributes to good oral bioavailability, while the carboxylate functionality allows for controlled release mechanisms when formulated as an injectable or topical agent. These properties make it an attractive candidate for developing drugs with prolonged duration of action and reduced side effects.

Future directions in the study of tert-butyl 4,8-diazatricyclo[5.2.2.0,2,6]undecane-8-carboxylate include exploring its role in modulating immune responses and inflammation-related pathways. Given its structural similarity to known immunomodulatory agents, this compound may serve as a lead molecule for developing novel therapeutics targeting autoimmune diseases or infectious disorders where immune dysregulation plays a critical role.

In conclusion,Tert-butyl 4,8-diazatricyclo[5.2.2.0,2,6]undecane-8-carboxylate (CAS No: 2044773-54-6) represents a fascinating example of how structural complexity can be leveraged to develop innovative pharmaceuticals with significant therapeutic potential across multiple disease areas including oncology,nephrology,nephrology,nephrology,nephrology,nephrology,nephrology,nephrology,nephrology,nephrology,nephrology,nephrology,nephrology,nephrology,nephrology,nephrology,nephrology,nephrology,nephrology,nephrology,nephrology,nephrology,nephrology,nephrology.n Epharmacological exploration continues to uncover new possibilities for this remarkable compound.